Cas no 62918-78-9 (3-Chloro-5-fluoro-4-methoxyaniline)

• Product Name: 3-Chloro-5-fluoro-4-methoxyaniline
• CAS No: 62918-78-9
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• MDL: MFCD09832236
• CID: 4457263
• PubChem ID: 20112013
• Update Time: 2025-05-26

3-Chloro-5-fluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-methoxyaniline
• Benzenamine, 3-chloro-5-fluoro-4-methoxy-
• 3-Chloro-5-fluoro-4-methoxybenzenamine
• MFCD09832236
• AKOS006328946
• 62918-78-9
• JS-4362
• DB-193980
• EN300-767420
• AT32318
• CS-0302349
• SCHEMBL19922066

• MDL： MFCD09832236
• Inchi： 1S/C7H7ClFNO/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H,10H2,1H3
• InChI Key： OUELVPNQPLAKHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC)F)N

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Chloro-5-fluoro-4-methoxyaniline

Introduction to 3-Chloro-5-fluoro-4-methoxyaniline (CAS No. 62918-78-9)

3-Chloro-5-fluoro-4-methoxyaniline, also known by its CAS number CAS No. 62918-78-9, is a versatile aromatic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique substitution pattern on the aniline backbone, has garnered attention due to its potential in drug discovery, material synthesis, and advanced chemical research.

The molecular structure of 3-Chloro-5-fluoro-4-methoxyaniline consists of a benzene ring substituted with three distinct groups: a chlorine atom at position 3, a fluorine atom at position 5, and a methoxy group (-OCH₃) at position 4. This substitution pattern imparts the compound with unique electronic and steric properties, making it an interesting subject for both fundamental and applied research.

Recent studies have highlighted the role of 3-Chloro-5-fluoro-4-methoxyaniline as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its use in the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to undergo various nucleophilic aromatic substitutions and coupling reactions has further expanded its utility in organic synthesis.

In terms of synthesis, several methods have been reported for the preparation of 3-Chloro-5-fluoro-4-methoxyaniline. Traditional approaches involve multi-step processes that include nitration, reduction, and substitution reactions. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalytic methods that minimize waste and improve yields.

The application of CAS No. 62918-78-9 extends beyond pharmaceuticals into materials science. Its aromatic stability and functional group diversity make it a valuable precursor for the synthesis of advanced materials, including polymers and metalloorganic frameworks (MOFs). For instance, researchers have utilized this compound to create novel polymeric materials with enhanced thermal stability and mechanical properties.

In addition to its chemical applications, 3-Chloro-5-fluoro-4-methoxyaniline has been studied for its environmental impact and safety profile. Recent toxicological studies have assessed its potential risks to human health and ecosystems, providing valuable insights for safe handling and disposal practices in industrial settings.

In conclusion, CAS No. 62918-78-9, or 3-Chloro-5-fluoro-4-methoxyaniline, stands as a pivotal compound in contemporary chemical research due to its structural versatility and wide-ranging applications. As ongoing research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.